Cas no 38484-42-3 (1-Pentyn-3-ol, 3,4,4-trimethyl-, (R)-)

• Product Name: 1-Pentyn-3-ol, 3,4,4-trimethyl-, (R)-
• CAS No: 38484-42-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1489864
• Update Time: 2024-08-24

1-Pentyn-3-ol, 3,4,4-trimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• (3R)-3,4,4-trimethylpent-1-yn-3-ol
• 1-Pentyn-3-ol, 3,4,4-trimethyl-, (R)-
• 1-Pentyn-3-ol, 3,4,4-trimethyl-, (R)- (9CI)

• Inchi： 1S/C8H14O/c1-6-8(5,9)7(2,3)4/h1,9H,2-5H3/t8-/m0/s1
• InChI Key： XXWIEGOAVMLISY-QMMMGPOBSA-N
• SMILES： C#C[C@](C)(O)C(C)(C)C

Computed Properties

• Exact Mass: 126.10452

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 137.2±8.0 °C(Predicted)
• PSA: 20.23
• pka: 13.34±0.29(Predicted)